methyl [(4Z)-4-[1-(tert-butylamino)ethylidene]-1-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate

Specification

• Molecular Formula: C19H25N3O4
• Molecular Weight: 359.4 g/mol
• IUPAC Name: methyl 2-[4-(N-tert-butyl-C-methylcarbonimidoyl)-2-(4-methoxyphenyl)-3-oxo-1H-pyrazol-5-yl]acetate
• Standard InChI: InChI=1S/C19H25N3O4/c1-12(20-19(2,3)4)17-15(11-16(23)26-6)21-22(18(17)24)13-7-9-14(25-5)10-8-13/h7-10,21H,11H2,1-6H3
• Standard InChI Key: JNMLVZHKCIQPJW-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC(C)(C)C)C1=C(NN(C1=O)C2=CC=C(C=C2)OC)CC(=O)OC

Introduction

Methyl [(4Z)-4-[1-(tert-butylamino)ethylidene]-1-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate is a complex organic compound with a molecular formula of C₁₉H₂₅N₃O₄ and a molecular weight of 359.4 g/mol. This compound belongs to the pyrazole class, characterized by a five-membered ring containing two nitrogen atoms. The presence of a tert-butylamino group and an ester functional group derived from acetic acid adds to its structural complexity and potential biological activity.

Synthesis and Chemical Reactivity

The synthesis of methyl [(4Z)-4-[1-(tert-butylamino)ethylidene]-1-(4-methoxyphenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl]acetate typically involves multi-step organic reactions. These methods allow for customization of the compound's structure to enhance its properties. The chemical reactivity of this compound can be explored through various pathways, which are essential for evaluating its stability and potential transformations during biological assays.

Biological Activity and Potential Applications

Compounds containing pyrazole rings are often studied for their anti-inflammatory, analgesic, and antipyretic properties. The presence of the tert-butylamino group may enhance its bioactivity by improving solubility and bioavailability. Research indicates that derivatives of pyrazole compounds can inhibit specific enzymes or receptors associated with various diseases, including cancer and neurodegenerative disorders.

Research Findings and Future Directions

Further studies are required to elucidate the precise mechanisms of action and therapeutic potential of this specific compound. Interaction studies involving this compound focus on its binding affinity to various biological targets, which can help predict its pharmacokinetic properties and potential side effects.